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Introduction

Lignosulfonic acid and its salts (lignosulfonates) are bio-based polymers derived from lignin,

a byproduct of the wood pulping industry. Their inherent properties as dispersants, wetting

agents, binders, and emulsifiers make them highly effective and environmentally friendly

additives in pesticide formulations. The utilization of lignosulfonates can lead to enhanced

stability, improved application coverage, and controlled release of active ingredients,

contributing to more sustainable agricultural practices.[1] This document provides detailed

application notes and experimental protocols for researchers, scientists, and formulation

development professionals on the use of lignosulfonic acid in various pesticide formulations.

Key Functions and Applications
Lignosulfonic acid's versatility stems from its unique molecular structure, which contains both

hydrophilic sulfonic acid groups and a hydrophobic lignin backbone.[2] This amphiphilic nature

allows it to interact with a wide range of active ingredients and formulation components.[1]

1. Dispersant in Suspension Concentrates (SC) and Water-Dispersible Granules (WDG)

In SC and WDG formulations, solid pesticide particles are suspended in a liquid or formulated

into granules that readily disperse in water. Lignosulfonates adsorb onto the surface of these
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particles, imparting a negative charge and creating steric hindrance, which prevents

agglomeration and settling.[3] This ensures a uniform and stable suspension in the spray tank,

preventing nozzle clogging and ensuring even application.[2]

2. Wetting Agent for Enhanced Foliar Coverage

The waxy cuticle of plant leaves can repel water-based pesticide sprays, leading to poor

coverage and reduced efficacy. Lignosulfonates act as wetting agents by reducing the surface

tension of the spray droplets, allowing them to spread more effectively across the leaf surface.

This improved wetting ensures better contact of the active ingredient with the target pest or

plant surface.[4]

3. Binder in Granular Formulations

In the production of granular pesticides, lignosulfonates act as a binder, holding the active

ingredient and other components together.[4][5] This improves the physical integrity of the

granules, reducing dust formation during handling and application.[6] The binding properties

also contribute to the controlled release of the active ingredient.[1]

Quantitative Data on Lignosulfonate Performance
The following tables summarize key performance data for lignosulfonic acid in pesticide

formulations based on available literature.

Table 1: Typical Inclusion Rates of Lignosulfonic Acid in Pesticide Formulations

Formulation Type Typical Inclusion Rate (% w/w)

Wettable Powders (WP) 5 - 10%

Suspension Concentrates (SC) 1 - 5%

Water-Dispersible Granules (WDG) 0.5 - 15%

Table 2: Performance Metrics of Lignosulfonate-Containing Formulations
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Performance
Parameter

Formulation Type Active Ingredient
Lignosulfonate
Performance

Suspensibility[2]
Water-Dispersible

Granules (WDG)
Dimethomorph > 90%

Wetting Time[2]
Water-Dispersible

Granules (WDG)
Dimethomorph < 60 seconds

Photostability
Suspension

Concentrate (SC)
Pyrethrins

14-fold increase in

stability under UV light

Active Ingredient

Retention after UV

5% Suspension

Concentrate (SC)
Avermectin

87.1% active after 60

hours

Weed Growth

Reduction
Herbicide Formulation Isoproturon 10 - 20%

Experimental Protocols
The following are detailed protocols for evaluating the performance of lignosulfonic acid in

pesticide formulations.

Protocol 1: Evaluation of Suspension Stability

Objective: To determine the stability of a suspension concentrate (SC) or a diluted water-

dispersible granule (WDG) formulation containing lignosulfonic acid. This protocol is adapted

from CIPAC Method MT 15.1.[7]

Materials:

Pesticide formulation (SC or WDG)

Lignosulfonic acid

Standard hard water (CIPAC Standard Water D)

250 mL graduated cylinders with stoppers
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Pipettes

Water bath maintained at 30 ± 1°C

Analytical balance

Apparatus for determining active ingredient concentration (e.g., HPLC, GC)

Procedure:

Prepare a suspension of the pesticide formulation at the recommended dilution rate in a 250

mL graduated cylinder using standard hard water.

Stopper the cylinder and invert it 30 times to ensure a homogenous suspension.

Place the cylinder in the water bath at 30°C and let it stand undisturbed for 30 minutes.

After 30 minutes, carefully remove the top 9/10ths (225 mL) of the suspension using a

pipette without disturbing the sediment.

Determine the concentration of the active ingredient in the remaining 1/10th (25 mL) of the

suspension using a validated analytical method.

Calculate the suspensibility using the following formula:

Suspensibility (%) = [ (Initial mass of active ingredient - Mass of active ingredient in the

bottom 1/10th) / (Initial mass of active ingredient) ] * 100

Expected Outcome: A high suspensibility value (typically >80%) indicates that the

lignosulfonic acid is effectively preventing the settling of pesticide particles.

Protocol 2: Determination of Wettability

Objective: To measure the time it takes for a wettable powder (WP) or water-dispersible

granule (WDG) formulation containing lignosulfonic acid to become completely wetted. This

protocol is based on CIPAC Method MT 53.3.[3]

Materials:
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Pesticide formulation (WP or WDG)

Lignosulfonic acid

Distilled water

250 mL beaker

Spatula

Stopwatch

Analytical balance

Procedure:

Add 100 mL of distilled water to the 250 mL beaker.

Weigh out 5 g of the pesticide formulation.

Simultaneously start the stopwatch and carefully drop the weighed powder from a height of

10 cm onto the surface of the water.

Observe the powder and stop the stopwatch when the entire sample is completely wetted

(i.e., no dry powder remains on the surface).

Record the wetting time in seconds.

Expected Outcome: A short wetting time (typically < 60 seconds) indicates that the

lignosulfonic acid is effectively promoting the rapid wetting of the formulation.

Protocol 3: Assessment of Adhesion to a Hydrophobic Surface

Objective: To quantify the adhesion of a pesticide spray solution containing lignosulfonic acid
to a hydrophobic surface, simulating a waxy leaf. This protocol is adapted from methodologies

described in the literature.[4][8]

Materials:
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Pesticide spray solution with and without lignosulfonic acid

Hydrophobic substrate (e.g., Parafilm®, glass slides coated with a thin layer of wax)

Micropipette

Analytical balance (accurate to 0.0001 g)

Deionized water

Beaker

Forceps

Procedure:

Cut the hydrophobic substrate into uniform pieces (e.g., 2 cm x 2 cm) and record the initial

weight of each piece.

Using a micropipette, apply a known volume (e.g., 10 µL) of the pesticide spray solution onto

the center of each substrate piece.

Allow the droplets to air dry completely.

Reweigh each substrate piece to determine the initial mass of the deposited pesticide.

Submerge each substrate piece in a beaker containing 100 mL of deionized water.

Gently agitate the water for a fixed period (e.g., 30 seconds) to simulate rainfall.

Carefully remove the substrate pieces with forceps and allow them to air dry completely.

Reweigh the dried substrate pieces to determine the final mass of the adhered pesticide.

Calculate the percentage of adhesion:

Adhesion (%) = (Final mass of pesticide / Initial mass of pesticide) * 100
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Expected Outcome: A higher percentage of adhesion for the formulation containing

lignosulfonic acid indicates its effectiveness as a sticker or binding agent.
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Caption: Experimental workflow for evaluating lignosulfonic acid in pesticide formulations.
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Caption: Functional mechanism of lignosulfonic acid in pesticide formulations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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